Cas no 303798-10-9 (4-hydrazino-6,7-dihydro-5H-cyclopenta4,5thieno2,3-dpyrimidine)

• Product Name: 4-hydrazino-6,7-dihydro-5H-cyclopenta4,5thieno2,3-dpyrimidine
• CAS No: 303798-10-9
• MF: C₉H₁₀N₄S
• MW: 206.267499446869
• MDL: MFCD00572403
• CID: 853638
• Update Time: 2026-04-29

4-hydrazino-6,7-dihydro-5H-cyclopenta4,5thieno2,3-dpyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-Hydrazinyl-6,7-dihydro-5H-cyclopenta[4,5]thieno[2,3-d]pyrimidine
• (2,3-Dihydro-1H-8-thia-5,7-diaza-cyclopenta[a]inden-4-yl)-hydrazine
• 4-HYDRAZINO-6,7-DIHYDRO-5H-CYCLOPENTA[4,5]THIENO[2,3-D]PYRIMIDINE
• 4-hydrazino-6,7-dihydro-5H-cyclopenta[4,5]thieno[2,3-d]pyrimidine(SALTDATA: FREE)
• 5H-CYCLOPENTA[4,5]THIENO[2,3-D]PYRIMIDINE, 4-HYDRAZINO-6,7-DIHYDRO-
• AKOS BBV-000997
• CHEMBRDG-BB 4004603
• 4-hydrazino-6,7-dihydro-5H-cyclopenta4,5thieno2,3-dpyrimidine

• MDL： MFCD00572403
• Inchi： InChI=1S/C9H10N4S/c10-13-8-7-5-2-1-3-6(5)14-9(7)12-4-11-8/h4H,1-3,10H2,(H,11,12,13)
• InChI Key： VZXTYNJVVIGIIQ-UHFFFAOYSA-N
• SMILES： C1CC2=C(C1)SC3=NC=NC(=C23)NN

Computed Properties

• Exact Mass: 206.06300
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1

Experimental Properties

• PSA: 92.07000
• LogP: 2.23890

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thienopyrimidines

Additional information on 4-hydrazino-6,7-dihydro-5H-cyclopenta4,5thieno2,3-dpyrimidine

Introduction to 4-hydrazino-6,7-dihydro-5H-cyclopenta4,5thieno2,3-dpyrimidine (CAS No. 303798-10-9)

4-hydrazino-6,7-dihydro-5H-cyclopenta4,5thieno2,3-dpyrimidine, identified by the Chemical Abstracts Service Number (CAS No.) 303798-10-9, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This heterocyclic compound belongs to the pyrimidine class, a scaffold widely recognized for its biological activity and utility in drug development. The structural uniqueness of 4-hydrazino-6,7-dihydro-5H-cyclopenta4,5thieno2,3-dpyrimidine lies in its fused cyclopentathieno and pyrimidine rings, which endow it with distinct electronic and steric properties conducive to molecular interactions with biological targets.

The compound's reactivity is primarily governed by the hydrazino functional group attached at the 4-position of the pyrimidine ring. This moiety is well-documented for its ability to participate in various chemical transformations, including condensation reactions with carbonyl compounds and Schiff base formations, which are pivotal in the synthesis of more complex molecules. The presence of a secondary amine functionality also makes it a versatile intermediate for further derivatization, enabling the construction of diverse pharmacophores.

In recent years, there has been growing interest in exploring the pharmacological potential of 4-hydrazino-6,7-dihydro-5H-cyclopenta4,5thieno2,3-dpyrimidine due to its structural similarity to known bioactive agents. Specifically, studies have highlighted its potential as a precursor in the synthesis of molecules targeting metabolic pathways implicated in diseases such as cancer and inflammation. The fused ring system provides a rigid framework that can mimic natural products and bioactive peptides, enhancing binding affinity to protein receptors.

One of the most compelling aspects of this compound is its role in developing kinase inhibitors. Kinases are enzymes central to numerous cellular processes, and dysregulation of their activity is associated with various diseases. The hydrazino group can form coordinate bonds with metal ions or participate in hydrogen bonding interactions with amino acid residues in kinase active sites. This characteristic has been exploited in designing small-molecule inhibitors that modulate kinase activity either by competitive or non-competitive binding mechanisms. Preliminary computational studies suggest that 4-hydrazino-6,7-dihydro-5H-cyclopenta4,5thieno2,3-dpyrimidine can be a valuable scaffold for such inhibitors due to its ability to adopt multiple conformations that optimize binding interactions.

Moreover, the thieno[2',3':4,5]pyrimidinone core structure has been explored for its antimicrobial properties. The aromatic system contributes to electron delocalization across the molecule, which can influence its interaction with bacterial enzymes and DNA gyrase. Recent research has demonstrated that derivatives of this scaffold exhibit promising activity against multidrug-resistant strains of bacteria by interfering with essential bacterial metabolic pathways. The hydrazino group further enhances this activity by facilitating covalent bond formation with bacterial biomolecules.

The synthesis of 4-hydrazino-6,7-dihydro-5H-cyclopenta4,5thieno2,3-dpyrimidine presents an intriguing challenge due to the complexity of its fused heterocyclic system. Traditional synthetic routes often involve multi-step sequences starting from readily available precursors such as thiophene derivatives and malononitrile. A common approach involves cyclization reactions followed by functional group transformations to introduce the hydrazino moiety at the desired position. Advances in catalytic methods have enabled more efficient syntheses while minimizing side reactions.

Recent innovations in green chemistry have also influenced the synthesis of this compound. Solvent-free reactions and microwave-assisted processes have been employed to enhance reaction yields and reduce environmental impact. Additionally, transition metal-catalyzed cross-coupling reactions have provided alternative pathways for constructing the cyclopentathieno-pyrimidine core without relying on harsh reagents or high temperatures.

The pharmacokinetic profile of 4-hydrazino-6,7-dihydro-5H-cyclopenta4,5thieno2,3-dpyrimidine is another critical aspect that has been investigated through computational modeling and experimental studies. Its molecular weight and lipophilicity suggest moderate oral bioavailability under certain conditions. However, optimization may be necessary to improve solubility and reduce metabolic clearance rates. Prodrug strategies have been considered as a means to enhance delivery efficiency while maintaining target specificity.

In clinical settings, 4-hydrazino-6,7-dihydro-5H-cyclopenta4,5-thieno2,3-dpyrimidine (CAS No. 303798,109) continues to be evaluated as part of larger drug discovery programs aimed at addressing unmet medical needs. Its versatility as a building block for novel therapeutics makes it an attractive candidate for further development alongside other scaffolds with similar bioactivity profiles. Collaborative efforts between academic researchers and pharmaceutical companies are essential for translating preclinical findings into clinical trials where efficacy and safety can be rigorously assessed.

The future directions for research on this compound include exploring its potential applications in precision medicine and personalized therapy regimens. By integrating genomics data with pharmacological insights, 4-hydrazino,6,7-dihydro,5H-cyclopenta,4,5-thieno,2,3-dpyrimidine (CAS No. 303798,109) could be tailored to target specific genetic mutations or biomarkers associated with disease progression or drug resistance mechanisms.